Cas no 16373-60-7 (4H-Cyclopenta[i]phenanthridin-4-one,1-[(1R)-1,5-dimethylhexyl]-1,2,3,3a,3b,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-9a,11a-dimethyl-5-(phenylmethyl)-,(1R,3aS,3bS,9aR,9bS,11aR)-)

• Product Name: 4H-Cyclopenta[i]phenanthridin-4-one,1-[(1R)-1,5-dimethylhexyl]-1,2,3,3a,3b,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-9a,11a-dimethyl-5-(phenylmethyl)-,(1R,3aS,3bS,9aR,9bS,11aR)-
• CAS No: 16373-60-7
• MF: C₃₃H₄₉NO
• MW: 475.748269796371
• CID: 188575
• PubChem ID: 249472
• Update Time: 2025-04-19

4H-Cyclopenta[i]phenanthridin-4-one,1-[(1R)-1,5-dimethylhexyl]-1,2,3,3a,3b,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-9a,11a-dimethyl-5-(phenylmethyl)-,(1R,3aS,3bS,9aR,9bS,11aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[i]phenanthridin-4-one,1-[(1R)-1,5-dimethylhexyl]-1,2,3,3a,3b,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-9a,11a-dimethyl-5-(phenylmethyl)-,(1R,3aS,3bS,9aR,9bS,11aR)-
• 4H-Cyclopenta[i]phenanthridin-4-one,1-[(1R)-1,5-dimethylhexyl]-1,2,3,3a,3b,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-9a,11a-dime
• 5-benzyl-9a,11a-dimethyl-1-(6-methylheptan-2-yl)-2,3,3a,3b,7,8,9,9b,10,11-decahydro-1H-cyclopenta[i]phenanthridin-4-one
• 6-benzyl-6-aza-cholest-4-en-7-one
• 6-N-benzylamino-1-(4'-phenylbutoxy)hexane
• AK-64
• ANW-63883
• benzyl(6-(4-pheylbutoxy)hexyl)amine
• CTK8C0018
• KB-258620
• N-[6-(4-phenylbutoxy)hexyl]benzenemethanamine
• N-< 6-(4-phenylbutoxy)hexyl> benzenemethanamine
• N-benzyl-6-(4-phenylbutoxy)hexylamine
• N-Benzyl-6-aza-4-cholesten-7-on
• N-Benzyl-6-azacholesten-(4)-on-(7)
• SureCN456614
• NSC-67829
• 16373-60-7
• NSC67829
• 6-Azacholest-4-en-7-one, 6-benzyl-

• Inchi： 1S/C33H49NO/c1-23(2)12-11-13-24(3)26-17-18-27-30-28(19-21-32(26,27)4)33(5)20-10-9-16-29(33)34(31(30)35)22-25-14-7-6-8-15-25/h6-8,14-16,23-24,26-28,30H,9-13,17-22H2,1-5H3/t24-,26-,27+,28+,30+,32-,33-/m1/s1
• InChI Key： SJGAHRFDJFTJAT-IPKSJWCJSA-N
• SMILES： O=C1[C@@H]2[C@@H]([C@@]3(C)CCCC=C3N1CC1C=CC=CC=1)CC[C@]1(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]12

Computed Properties

• Exact Mass: 475.38167
• Monoisotopic Mass: 475.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 596°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.559
• PSA: 20.31
• LogP: 8.56190